3-Benzoyl-6-(3,4-dimethoxyphenyl)-9,9-dimethyl-6,8,10,11-tetrahydro-5H-benzo[b][1,4]benzodiazepin-7-one
3-Benzoyl-6-(3,4-dimethoxyphenyl)-9,9-dimethyl-6,8,10,11-tetrahydro-5H-benzo[b][1,4]benzodiazepin-7-one
Brand Name:
Vulcanchem
CAS No.:
354538-75-3
VCID:
VC0444386
InChI:
InChI=1S/C30H30N2O4/c1-30(2)16-23-27(24(33)17-30)28(19-11-13-25(35-3)26(15-19)36-4)32-22-14-20(10-12-21(22)31-23)29(34)18-8-6-5-7-9-18/h5-15,28,31-32H,16-17H2,1-4H3
SMILES:
CC1(CC2=C(C(NC3=C(N2)C=CC(=C3)C(=O)C4=CC=CC=C4)C5=CC(=C(C=C5)OC)OC)C(=O)C1)C
Molecular Formula:
C30H30N2O4
Molecular Weight:
482.6g/mol
3-Benzoyl-6-(3,4-dimethoxyphenyl)-9,9-dimethyl-6,8,10,11-tetrahydro-5H-benzo[b][1,4]benzodiazepin-7-one
CAS No.: 354538-75-3
Main Products
VCID: VC0444386
Molecular Formula: C30H30N2O4
Molecular Weight: 482.6g/mol
CAS No. | 354538-75-3 |
---|---|
Product Name | 3-Benzoyl-6-(3,4-dimethoxyphenyl)-9,9-dimethyl-6,8,10,11-tetrahydro-5H-benzo[b][1,4]benzodiazepin-7-one |
Molecular Formula | C30H30N2O4 |
Molecular Weight | 482.6g/mol |
IUPAC Name | 3-benzoyl-6-(3,4-dimethoxyphenyl)-9,9-dimethyl-6,8,10,11-tetrahydro-5H-benzo[b][1,4]benzodiazepin-7-one |
Standard InChI | InChI=1S/C30H30N2O4/c1-30(2)16-23-27(24(33)17-30)28(19-11-13-25(35-3)26(15-19)36-4)32-22-14-20(10-12-21(22)31-23)29(34)18-8-6-5-7-9-18/h5-15,28,31-32H,16-17H2,1-4H3 |
Standard InChIKey | FNKUUSQFBNGLDW-UHFFFAOYSA-N |
SMILES | CC1(CC2=C(C(NC3=C(N2)C=CC(=C3)C(=O)C4=CC=CC=C4)C5=CC(=C(C=C5)OC)OC)C(=O)C1)C |
Canonical SMILES | CC1(CC2=C(C(NC3=C(N2)C=CC(=C3)C(=O)C4=CC=CC=C4)C5=CC(=C(C=C5)OC)OC)C(=O)C1)C |
PubChem Compound | 3137929 |
Last Modified | Nov 11 2021 |
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